(3R,2S)-2,3-Diaminobutyric acid 2HCl

Description

(3R,2S)-2,3-Diaminobutyric acid 2HCl is a dihydrochloride salt of the amino acid (3R,2S)-2,3-diaminobutyric acid. This compound is of interest in organic chemistry and biochemistry due to its unique stereochemistry and potential applications in pharmaceuticals and biochemical research.

Synthesis and Stereochemistry

The synthesis of (3R,2S)-2,3-Diaminobutyric acid involves complex organic chemistry techniques, often requiring chiral intermediates to achieve the desired stereochemistry. The compound's stereochemistry is crucial for its biological activity and interactions with enzymes or receptors.

Biological Significance

While specific biological roles of (3R,2S)-2,3-Diaminobutyric acid 2HCl are not extensively documented, amino acids with similar structures are known to be components of peptide antibiotics and have potential applications in drug development . The dihydrochloride form facilitates solubility and stability in aqueous solutions, which is beneficial for biochemical studies.

Research Findings

Research on diaminobutyric acids often focuses on their synthesis and applications in peptide chemistry. For instance, (2S,3S)- and (2R,3S)-2,3-diaminobutanoic acids have been studied for their roles in peptide antibiotics . While specific research on (3R,2S)-2,3-Diaminobutyric acid 2HCl is limited, its stereochemistry suggests potential for similar applications.

• CAS No.: 215652-51-0
• Product Name: (3R,2S)-2,3-Diaminobutyric acid 2HCl
• Molecular Formula: C4H12Cl2N2O2
• Molecular Weight: 191.05 g/mol
• IUPAC Name: [(1S,2R)-1-azaniumyl-1-carboxypropan-2-yl]azanium;dichloride
• Standard InChI: InChI=1S/C4H10N2O2.2ClH/c1-2(5)3(6)4(7)8;;/h2-3H,5-6H2,1H3,(H,7,8);2*1H/t2-,3+;;/m1../s1
• Standard InChIKey: DOZGWJGZHSTDJL-OTUWWBTESA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)[NH3+])[NH3+].[Cl-].[Cl-]
• SMILES: CC(C(C(=O)O)[NH3+])[NH3+].[Cl-].[Cl-]
• Canonical SMILES: CC(C(C(=O)O)[NH3+])[NH3+].[Cl-].[Cl-]
• Synonyms: 215652-51-0;(2S,3R)-2,3-Diaminobutanoicaciddihydrochloride;(3R,2S)-2,3-Diaminobutyricacid2HCl;0965AB;AK-87778
• PubChem Compound: 71463684
• Last Modified: Jul 19 2023